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Compound of Interest

Compound Name: Heptyl propionate

Cat. No.: B1594045

An In-Depth Technical Guide to the Thermophysical Properties of Heptyl Propionate

This technical guide provides a comprehensive overview of the thermophysical property data
for heptyl propionate, tailored for researchers, scientists, and professionals in drug
development. This document summarizes key quantitative data in structured tables, details
relevant experimental methodologies, and includes a visualization of the experimental
workflow.

Introduction to Heptyl Propionate

Heptyl propionate (also known as n-heptyl propanoate) is an organic ester with the chemical
formula Ci10H200:2. It is a colorless liquid with a fruity odor, reminiscent of pears or apricots.[1][2]
Its pleasant scent leads to its use in the fragrance and flavor industry.[1] Beyond its aromatic
applications, understanding its thermophysical properties is crucial for its use as a solvent, a
reactant in chemical syntheses, or in the formulation of various products.

Thermophysical Property Data

The following tables summarize the key thermophysical properties of heptyl propionate,
compiled from various sources.

Table 1: Identification and Physical Properties
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Property Value Source(s)

IUPAC Name Heptyl propanoate [1]
n-Heptyl propionate, Propanoic

Synonyms ) PYIPIOP P [2][3][4]
acid, heptyl ester

CAS Number 2216-81-1 [2][31[4]

Molecular Formula C10H2002 [11[3114]

Molecular Weight 172.27 g/mol [1][5]
Colorless liquid with a fruity,

Appearance ] ] [11[2][5]
floral, apricot-like odor

Melting Point -50.9 °C (-59.6 °F; 222.25 K) [2][3]
209.7 - 210.04 °C (409.5 -

Boiling Point 410.1 °F; 482.85 - 483.19 K) at  [2][3][4][6]
760 mmHg

. 79.44 - 79.8 °C (175 °F) (Tag
Flash Point [B1141[7]

Closed Cup)

Table 2: Density and Refractive Index

Temperature
Property Value °C) Pressure (atm) Source(s)
_ 0.8636 - 0.874
Density 20-25 1 [2][3][4][6]
g/cm3
Specific Gravity 0.864 - 0.868 25 1 [7]
Refractive Index 1.4137 - 1.422 20 1 [2][3][6]

Table 3: Thermodynamic and Transport Properties
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Temperature
Property Value °C) Pressure (atm) Source(s)
Vapor Pressure 0.2 mmHg 25 - [4107]

Data available as

Viscosity (Liquid)  a function of - - [8]
temperature

Thermal Data available as

Conductivity a function of - - [8]

(Liquid) temperature

Specific Heat

Data available as

a function of

(8]

Capacity (Liquid)
temperature
Data available as
Enthalpy of )
o a function of - - [8]
Vaporization

temperature

Experimental Protocols

This section outlines the general experimental methodologies for the synthesis, purification,

and determination of the key thermophysical properties of heptyl propionate.

Synthesis: Fischer Esterification

Heptyl propionate is typically synthesized via Fischer esterification, which involves the

reaction of a carboxylic acid (propanoic acid) with an alcohol (1-heptanol) in the presence of an

acid catalyst, commonly sulfuric acid.

Procedure:

¢ Reactant Mixture: Propanoic acid and a molar excess of 1-heptanol are combined in a

round-bottom flask.

o Catalyst Addition: A small amount of concentrated sulfuric acid is carefully added to the

mixture.
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o Reflux: The reaction mixture is heated to reflux. The reflux apparatus, equipped with a
condenser, prevents the loss of volatile reactants and products by condensing them back
into the reaction flask.

o Reaction Monitoring: The reaction progress can be monitored by techniques such as thin-
layer chromatography (TLC) or gas chromatography (GC) to determine the consumption of
reactants and the formation of the ester.

Purification

Following the synthesis, the crude heptyl propionate must be purified to remove unreacted
starting materials, the acid catalyst, and byproducts.

1. Extraction:
e The reaction mixture is first cooled to room temperature.
e |tis then transferred to a separatory funnel and washed sequentially with:
o Water to remove the bulk of the sulfuric acid and any water-soluble components.

o A weak base solution, such as aqueous sodium bicarbonate, to neutralize any remaining
acidic components.

o Brine (saturated aqueous sodium chloride) to reduce the solubility of the ester in the
agueous layer and aid in phase separation.

e The organic layer, containing the heptyl propionate, is then separated.
2. Drying:

e The collected organic layer is dried over an anhydrous drying agent, such as anhydrous
magnesium sulfate or sodium sulfate, to remove any residual water.

e The drying agent is subsequently removed by filtration.

3. Distillation:
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» The final purification of heptyl propionate is achieved by fractional distillation.

e This technique separates liquids based on differences in their boiling points. Heptyl
propionate is collected as the fraction that distills at its characteristic boiling point, leaving
behind less volatile impurities.

Determination of Thermophysical Properties

1. Melting and Boiling Point:

e Melting Point: The melting point of a solidified sample of heptyl propionate can be
determined using a melting point apparatus. A small amount of the solid is packed into a
capillary tube and heated at a controlled rate. The temperature range over which the solid
melts is recorded.

» Boiling Point: The boiling point is determined by heating the liquid in a distillation apparatus
and measuring the temperature at which the vapor and liquid phases are in equilibrium at a
given pressure.

2. Density and Viscosity:

» Density: The density of liquid heptyl propionate can be measured using a pychometer or a
vibrating tube densimeter, which offers high precision.

 Viscosity: The dynamic viscosity can be determined using various types of viscometers, such
as a capillary viscometer or a rotational viscometer. These instruments measure the fluid's
resistance to flow under controlled conditions.

3. Specific Heat Capacity:

e The specific heat capacity is measured using a calorimeter. A known mass of the liquid is
heated by a known amount of energy, and the resulting temperature change is measured.
The specific heat capacity is then calculated from these values.

4. Thermal Conductivity:

o The transient hot-wire method is a common technique for measuring the thermal conductivity
of liquids. A thin platinum wire immersed in the liquid is heated by a constant current, and the
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rate of temperature increase of the wire is measured. The thermal conductivity of the liquid is
then determined from the temperature rise as a function of time.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow from the synthesis of heptyl propionate
to its purification and the subsequent characterization of its thermophysical properties.

Thermophysical Property Characterization

Purification

Crude Heptyl Propionate

Click to download full resolution via product page

Workflow for Synthesis, Purification, and Characterization of Heptyl Propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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